Cas no 1361703-38-9 (4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid
• CAS No: 1361703-38-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4932007
• Update Time: 2025-06-29

4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-5-2-4(3-12)6(8(10)11)7(13-5)9(14)15/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： DRGCWMBXMVHGNX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=CC=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -1.8
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

Professional Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic Acid (CAS No. 1361703-38-9)

4-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS No. 1361703-38-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of an aminomethyl group, a difluoromethyl substituent, and a methoxypyridine core provides a versatile scaffold for further chemical modifications and biological evaluations.

The methoxypyridine-2-carboxylic acid moiety is particularly noteworthy, as it serves as a key pharmacophore in many drug molecules. Pyridine derivatives are widely recognized for their role in modulating biological pathways, particularly in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and anticancer compounds. The introduction of a carboxylic acid group at the 2-position enhances the compound's solubility and reactivity, making it an attractive intermediate for synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The difluoromethyl group in this compound is a prime example of such fluorinated functionality, which has been extensively studied for its ability to improve drug efficacy and pharmacokinetic properties. This group can significantly influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The aminomethyl group at the 4-position provides another layer of versatility, allowing for further derivatization through amide or urea bond formation. These modifications are crucial in designing molecules with improved bioavailability and target specificity. The combination of these functional groups makes 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid a valuable building block for medicinal chemists.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, are often employed to construct the complex pyridine core. The introduction of fluorine atoms, in particular, demands specialized methodologies to achieve regioselective and stereoselective outcomes.

The biological activity of 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid has been extensively evaluated in various preclinical studies. Research indicates that this compound exhibits potent inhibitory effects on several key enzymes involved in inflammatory pathways. The interaction between the difluoromethyl group and the enzyme active site appears to be critical for its inhibitory activity, suggesting that this moiety plays a significant role in modulating enzyme function.

In addition to its anti-inflammatory potential, preliminary studies have also explored the compound's efficacy in treating neurological disorders. The pyridine scaffold is known to interact with receptors and ion channels in the brain, making it a suitable candidate for developing novel therapeutics. The presence of both an aminomethyl and a difluoromethyl group enhances its ability to penetrate the blood-brain barrier, improving its bioavailability and therapeutic efficacy.

The pharmaceutical industry is increasingly leveraging computational chemistry and machine learning algorithms to accelerate drug discovery processes. These tools have been instrumental in predicting the binding affinity and metabolic stability of candidate compounds like 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid. By integrating experimental data with computational models, researchers can rapidly identify promising derivatives with enhanced pharmacological properties.

The development of new drug candidates is often hampered by issues related to patentability and intellectual property protection. However, the unique structure of 4-(aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid) presents opportunities for patentable innovations through novel synthetic routes and derivative modifications. Companies investing in this compound are likely to focus on developing proprietary synthetic methodologies that can provide them with a competitive edge in the market.

The environmental impact of pharmaceutical synthesis is another critical consideration in modern drug development. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during manufacturing processes. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to improve sustainability while maintaining high yields.

The future prospects for 4-(aminomethyl)-3-(difluoromethyl) -6-methoxypyridine-2-carboxylic acid (CAS No. 1361703-38-9) look promising as ongoing research continues to uncover new applications for this versatile compound. Its potential use in developing next-generation therapeutics for both CNS disorders and inflammatory diseases positions it as a key player in future pharmaceutical innovation.